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molecular formula C10H8N2S B188335 3-Methyl[1,3]thiazolo[3,2-a]benzimidazole CAS No. 5268-73-5

3-Methyl[1,3]thiazolo[3,2-a]benzimidazole

Cat. No. B188335
CAS RN: 5268-73-5
M. Wt: 188.25 g/mol
InChI Key: NAVVCVXQHMJHJA-UHFFFAOYSA-N
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Patent
US06642264B1

Procedure details

2-Mercaptobenzoimidazole (15.0 g) was added to EtOH (100 ml) solution of KOH (6.60 g), and the mixture was heated under reflux for 1 hour. After cooling to room temperature, this was mixed with 2-chloroacetone (7.96 ml) and stirred overnight. The reaction solution was mixed with EtOAc and stirred, the insoluble matter was removed by filtration and then the solvent was evaporated under a reduced pressure. The thus obtained oily material was dissolved in concentrated sulfuric acid (100 ml) and stirred at room temperature for 6 hours. The reaction solution was poured into ice water and then neutralized with 28% NH3 aqueous solution, and the resulting precipitate was collected by filtration. This was recrystallized from MeOH to obtain the title compound (9.60 g) as light brown crystals. (J. O. C., 29 (4), 865-9 (1964))
Name
2-Mercaptobenzoimidazole
Quantity
15 g
Type
reactant
Reaction Step One
Name
EtOH
Quantity
100 mL
Type
reactant
Reaction Step One
Name
KOH
Quantity
6.6 g
Type
reactant
Reaction Step One
[Compound]
Name
2-chloroacetone
Quantity
7.96 mL
Type
reactant
Reaction Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[SH:1][C:2]1[NH:3][C:4]2[CH:10]=[CH:9][CH:8]=[CH:7][C:5]=2[N:6]=1.[CH3:11][CH2:12]O.[OH-].[K+].[CH3:16]COC(C)=O>>[CH3:16][C:12]1[N:6]2[C:2](=[N:3][C:4]3[CH:10]=[CH:9][CH:8]=[CH:7][C:5]=32)[S:1][CH:11]=1 |f:2.3|

Inputs

Step One
Name
2-Mercaptobenzoimidazole
Quantity
15 g
Type
reactant
Smiles
SC=1NC2=C(N1)C=CC=C2
Name
EtOH
Quantity
100 mL
Type
reactant
Smiles
CCO
Name
KOH
Quantity
6.6 g
Type
reactant
Smiles
[OH-].[K+]
Step Two
[Compound]
Name
2-chloroacetone
Quantity
7.96 mL
Type
reactant
Smiles
Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 1 hour
Duration
1 h
STIRRING
Type
STIRRING
Details
stirred
CUSTOM
Type
CUSTOM
Details
the insoluble matter was removed by filtration
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated under a reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
The thus obtained oily material was dissolved in concentrated sulfuric acid (100 ml)
STIRRING
Type
STIRRING
Details
stirred at room temperature for 6 hours
Duration
6 h
ADDITION
Type
ADDITION
Details
The reaction solution was poured into ice water
FILTRATION
Type
FILTRATION
Details
the resulting precipitate was collected by filtration
CUSTOM
Type
CUSTOM
Details
This was recrystallized from MeOH

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
CC1=CSC2=NC3=C(N21)C=CC=C3
Measurements
Type Value Analysis
AMOUNT: MASS 9.6 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.